Cas no 1448067-07-9 (5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide)

5-Bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide is a heterocyclic compound featuring a pyridine core substituted with a bromo group at the 5-position and an amide linkage to a cyclopropyl and imidazo[1,2-a]pyridin-3-ylmethyl moiety. This structure confers potential utility in medicinal chemistry, particularly as an intermediate in the synthesis of bioactive molecules targeting kinase inhibition or other therapeutic pathways. The presence of both bromo and imidazopyridine groups enhances its reactivity for further functionalization, making it valuable for structure-activity relationship studies. Its well-defined molecular framework ensures consistency in synthetic applications, while the cyclopropyl and imidazo[1,2-a]pyridine components may contribute to improved metabolic stability and binding affinity in drug discovery contexts.
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide structure
1448067-07-9 structure
Product name:5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
CAS No:1448067-07-9
MF:C17H15BrN4O
MW:371.231202363968
CID:5366791

5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-N-cyclopropyl-N-(imidazo[1,2-a]pyridin-3-ylmethyl)-3-pyridinecarboxamide
    • 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
    • Inchi: 1S/C17H15BrN4O/c18-13-7-12(8-19-9-13)17(23)22(14-4-5-14)11-15-10-20-16-3-1-2-6-21(15)16/h1-3,6-10,14H,4-5,11H2
    • InChI Key: IUPVJDQTWFVWHN-UHFFFAOYSA-N
    • SMILES: C1=NC=C(Br)C=C1C(N(C1CC1)CC1N2C(=NC=1)C=CC=C2)=O

Experimental Properties

  • Density: 1.59±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • pka: 6.26±0.50(Predicted)

5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6403-0429-20μmol
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
20μmol
$79.0 2023-09-09
Life Chemicals
F6403-0429-20mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
20mg
$99.0 2023-09-09
Life Chemicals
F6403-0429-10μmol
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
10μmol
$69.0 2023-09-09
Life Chemicals
F6403-0429-100mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
100mg
$248.0 2023-09-09
Life Chemicals
F6403-0429-40mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
40mg
$140.0 2023-09-09
Life Chemicals
F6403-0429-5mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
5mg
$69.0 2023-09-09
Life Chemicals
F6403-0429-2μmol
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
2μmol
$57.0 2023-09-09
Life Chemicals
F6403-0429-5μmol
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
5μmol
$63.0 2023-09-09
Life Chemicals
F6403-0429-75mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
75mg
$208.0 2023-09-09
Life Chemicals
F6403-0429-2mg
5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide
1448067-07-9
2mg
$59.0 2023-09-09

Additional information on 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide

Comprehensive Overview of 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide (CAS No. 1448067-07-9)

The compound 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide (CAS No. 1448067-07-9) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its unique structure, featuring a pyridine-3-carboxamide core modified with a cyclopropyl group and an imidazo[1,2-a]pyridine moiety, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, given the growing demand for targeted therapies in oncology and inflammatory diseases.

In recent years, the search for novel small-molecule inhibitors has intensified, driven by advancements in high-throughput screening and computational drug design. The 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide stands out due to its ability to interact with specific protein kinases, which are often dysregulated in cancers. This aligns with the current trend of precision medicine, where compounds like this are tailored to target specific molecular pathways. Its imidazo[1,2-a]pyridine scaffold is particularly noteworthy, as this heterocyclic system is frequently explored for its bioactivity and drug-like properties.

The synthesis of 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide involves multi-step organic reactions, including amide coupling and cyclization strategies. The presence of the bromo substituent at the 5-position of the pyridine ring offers opportunities for further functionalization, making it a versatile intermediate in medicinal chemistry. This adaptability is crucial for researchers aiming to optimize the compound's pharmacokinetic properties, such as solubility and metabolic stability.

From an industrial perspective, the demand for custom synthesis of complex molecules like 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide is on the rise. Pharmaceutical companies and contract research organizations (CROs) are increasingly seeking reliable suppliers capable of producing high-purity batches of such compounds. This trend is reflected in the growing number of online queries related to CAS 1448067-07-9 suppliers and imidazo[1,2-a]pyridine derivatives, highlighting the commercial viability of this molecule.

In addition to its therapeutic potential, 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide is also a subject of academic interest. Studies focusing on its structure-activity relationship (SAR) are frequently published in peer-reviewed journals, contributing to the broader understanding of heterocyclic chemistry. The compound's ability to modulate enzyme activity makes it a valuable tool for probing biological pathways, further cementing its relevance in both basic and applied research.

As the pharmaceutical industry continues to explore kinase inhibitors and other targeted therapies, compounds like 5-bromo-N-cyclopropyl-N-({imidazo[1,2-a]pyridin-3-yl}methyl)pyridine-3-carboxamide will remain at the forefront of innovation. Its combination of a pyridine core and an imidazo[1,2-a]pyridine side chain offers a unique pharmacophore that can be fine-tuned for specific applications. With ongoing research and development, this molecule may soon find its way into clinical trials, addressing unmet medical needs in areas such as oncology and autoimmune disorders.

For researchers and industry professionals, understanding the properties and applications of CAS 1448067-07-9 is essential. Its versatility and potential make it a standout example of how heterocyclic compounds can drive innovation in drug discovery. Whether you're a synthetic chemist, a pharmacologist, or a supplier, staying informed about this compound and its derivatives will be key to leveraging its full potential in the years to come.

Recommend Articles

Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Shanghai Xinsi New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Xinsi New Materials Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited